α-Estradiol 3-Benzoate
α-Estradiol 3-Benzoate
Brand Name:
Vulcanchem
CAS No.:
6045-53-0
VCID:
VC0052126
InChI:
InChI=1S/C25H28O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8,10,15,20-23,26H,7,9,11-14H2,1H3/t20-,21-,22+,23-,25+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C25H28O3
Molecular Weight:
376.5 g/mol
α-Estradiol 3-Benzoate
CAS No.: 6045-53-0
Reference Standards
VCID: VC0052126
Molecular Formula: C25H28O3
Molecular Weight: 376.5 g/mol
| CAS No. | 6045-53-0 |
|---|---|
| Product Name | α-Estradiol 3-Benzoate |
| Molecular Formula | C25H28O3 |
| Molecular Weight | 376.5 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17R)-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C25H28O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8,10,15,20-23,26H,7,9,11-14H2,1H3/t20-,21-,22+,23-,25+/m1/s1 |
| Standard InChIKey | UYIFTLBWAOGQBI-ABMICEGHSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@H]2O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5 |
| Synonyms | α-Estradiol 3-Benzoate; 17α-Estradiol 3-Benzoate; 3-Benzoyloxy-17α-hydroxyoestra-1,3,5(10)-triene |
| PubChem Compound | 5767 |
| Last Modified | Nov 11 2021 |
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